Benzo[d][1,3]dioxol-5-yl(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzodioxol-5-yl-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H19N3O4S/c24-20(14-3-4-16-17(9-14)26-12-25-16)23-6-1-2-13(10-23)8-18-21-19(22-27-18)15-5-7-28-11-15/h3-5,7,9,11,13H,1-2,6,8,10,12H2
• InChI Key: DKIXMUCNZIIZHF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=C(C=C2)OCO3)CC4=NC(=NO4)C5=CSC=C5
• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, a thiophen-3-yl group, and a 1,2,4-oxadiazol-5-yl group. It is part of a class of compounds that have been synthesized and studied for their potential applications in various fields.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties have been synthesized via a Pd-catalyzed C-N cross-coupling. Another synthesis involved the treatment of piperonal with NaHSe in the presence of piperidine hydrochloride, and ethanol as solvent.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques and single crystal X-ray crystallography. The title molecule consists of two moieties: the naphthalene moiety and the 1,2-methylenedioxybenxene group.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized by elemental analysis, multinuclear NMR, IR, and mass spectrometry. The thermal decomposition behavior of similar compounds was studied by thermogravimetric analysis.

Future Directions

Future research could focus on further optimization of this compound to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of similar anticancer molecules.

Mechanism of Action

Target of Action

The primary targets of this compound are cancer cells, specifically prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines . These cells are targeted due to their abnormal growth and division, which is a characteristic feature of cancer.

Mode of Action

This compound interacts with its targets by causing cell cycle arrest at the S phase and inducing apoptosis in CCRF-CEM cancer cells . This means that the compound interferes with the cell’s ability to divide and grow, leading to cell death.

Biochemical Pathways

The compound affects the microtubule assembly pathway. Microtubules and their component protein, tubulin, are a leading target for anticancer agents . Microtubule-targeting agents cause mitotic blockade and cell apoptosis by modulating microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .

Result of Action

The result of the compound’s action is the inhibition of cancer cell growth and the induction of apoptosis (programmed cell death). This leads to a reduction in the size of the tumor and potentially the elimination of the cancer .